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Compound of Interest

Compound Name: Cyclopentanol

Cat. No.: B049286

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of
cyclopentanol in a laboratory setting. The following sections detail the physical and chemical
properties, toxicological data, safe handling procedures, personal protective equipment
recommendations, first-aid measures, and disposal guidelines for cyclopentanol. This
information is intended to enable researchers, scientists, and drug development professionals
to conduct their work safely and responsibly.

Physicochemical and Hazard Properties of
Cyclopentanol

Cyclopentanol is a colorless, viscous liquid with a pleasant odor.[1] It is a flammable liquid and
presents a moderate health hazard upon exposure.[1] A summary of its key quantitative
properties is provided in the table below.
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Property Value Citations
Chemical Formula CsH100 [2][3]
Molecular Weight 86.13 g/mol [2][3]
Boiling Point 139-140 °C (at 1013 hPa/ 760 CIATE]
mmHgQ)
Melting Point -19°C [21[41[5]
Flash Point 51 °C (123.8 °F) [4][6]
Autoignition Temperature 375 °C (707 °F) [61[7]
Density 0.948 g/cm? (at 20 °C) [819]
Vapor Density 2.97 (Air=1.0) [10]
Slightly soluble / Moderately
Solubility in Water soluble (~5 g/L at room [4115][11]

temperature)

NFPA 704 Rating

Health: 1, Flammability: 2,
Instability: O

[1]

Toxicological Data

The toxicological properties of cyclopentanol have not been fully investigated.[6] However,

available data indicates that it can cause skin and eye irritation.[6][12] High concentrations of

its vapor may cause dizziness or lightheadedness.[6][12]

Test Type Species Value Citations
LD50 Rat < 625 mg/kg [31[13]
LD50 Rabbit 133.64 mg/kg [3][13]
Leuciscus idus
LC50 _ 1,490 mg/l (48 h)  [14]
melanotus (Fish)
Daphnia magna
LC50 1,100 mg/l (24 h)  [14]

(Water flea)
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Risk Assessment and Control

A thorough risk assessment should be conducted before handling cyclopentanol. The
following diagram illustrates a logical workflow for this process.
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Cyclopentanol Handling Risk Assessment Workflow
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Experimental Protocols for Safe Handling

While specific experimental protocols will vary, the following general procedures should be
followed when working with cyclopentanol:

« Ventilation: Always handle cyclopentanol in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[6][12]

Ignition Sources: Keep cyclopentanol away from heat, sparks, open flames, and other
sources of ignition.[6][15] Use spark-proof tools and explosion-proof equipment.[6] Ground
and bond containers when transferring the material to prevent static discharge.[6]

Personal Protective Equipment (PPE): The following PPE should be worn when handling
cyclopentanol:

o Eye Protection: Chemical safety goggles or a face shield are required.[6][14]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber with a thickness of
0.4 mm) and a lab coat or other protective clothing to prevent skin contact.[2][6]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH-approved respirator with organic vapor cartridges should be
used.[6]

Storage: Store cyclopentanol in a tightly closed container in a cool, dry, and well-ventilated
area away from incompatible substances such as strong oxidizing agents, acid chlorides,
and acid anhydrides.[4][6] This should be in a designated flammables area.[6]

Spill Response: In the event of a spill, immediately remove all sources of ignition.[6] Absorb
the spill with an inert material such as vermiculite, sand, or earth and place it in a suitable
container for disposal.[6] Ensure adequate ventilation of the area.[6]

First-Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure to cyclopentanol. The
following diagram outlines the recommended first-aid measures for different routes of
exposure.
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(Routes of Exposure and First Aid) Movetofreshair.
If not breathing, give artificial respiration.
_ // Seek medical attention.
Inhalation

Remove contaminated clothing.
Wash skin with soap and plenty of water.
Seek medical attention.

Cyclopentanol
Exposure

_p| Flush eyes with water for at least 15 minutes.
Seek medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.
Seek medical attention.

Click to download full resolution via product page

First-Aid Procedures for Cyclopentanol Exposure

Disposal Guidelines

Cyclopentanol and its containers must be disposed of as hazardous waste.[8] Do not empty
into drains.[8] It is recommended to use a licensed professional waste disposal service.[14]
Unused and non-recyclable solutions should be offered to a licensed disposal company.[14]
Contaminated packaging should be handled in the same way as the substance itself.[8]

Incompatible Materials

Cyclopentanol is incompatible with the following materials:
e Strong oxidizing agents[6][15]
» Acid chlorides[6][15]

e Acid anhydrides[6][15]
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Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[6]
Water spray can be used to cool fire-exposed containers, but a straight stream of water may
be ineffective and could spread the fire.[6]

Special Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[6] During a fire, irritating and highly toxic gases such as carbon
monoxide and carbon dioxide may be generated.[6]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Handling Cyclopentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049286#health-and-safety-information-for-handling-
cyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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